Cas no 96638-81-2 (2-[(2R)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside)

• Product name: 2-[(2R)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside
• CAS No: 96638-81-2
• MF: C₂₆H₃₄O₁₄
• MW: 570.539769649506
• CID: 1990409
• PubChem ID: 442125

2-[(2R)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside
• (2R)-2-[2-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
• Decuroside III
• CHEBI:4352
• Q27106346
• C09257
• AC1L9CAE
• DTXSID80331743
• (2R)-2-[1-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-1-methyl-ethyl]-2,3-dihydrofuro[3,2-g]chromen-7-one
• 96638-81-2
• (2R)-2-(2-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxypropan-2-yl)-2,3-dihydrofuro(3,2-g)chromen-7-one
• DTXCID30282837
• (2R)-2-(1-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl)oxy-1-methyl-ethyl)-2,3-dihydrofuro(3,2-g)chromen-7-one

• Inchi： InChI=1S/C26H34O14/c1-26(2,16-6-11-5-10-3-4-17(29)36-12(10)7-13(11)35-16)40-25-22(34)20(32)23(15(9-28)38-25)39-24-21(33)19(31)18(30)14(8-27)37-24/h3-5,7,14-16,18-25,27-28,30-34H,6,8-9H2,1-2H3
• InChI Key： FBXYOMVTZDVTHK-UHFFFAOYSA-N
• SMILES： CC(C)(OC1OC(CO)C(OC2OC(CO)C(O)C(O)C2O)C(O)C1O)C1Cc2cc3ccc(=O)oc3cc2O1

Computed Properties

• Exact Mass: 570.195
• Monoisotopic Mass: 570.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 850.8°C at 760 mmHg
• Flash Point: 283.2°C
• Refractive Index: 1.669

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins